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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

Cat. No.: B1281818 Get Quote

An In-depth Technical Guide to 4-Aminopentan-2-ol: CAS Number and Safety Information

This technical guide provides comprehensive information on the chemical properties and safety

profile of 4-Aminopentan-2-ol, intended for researchers, scientists, and professionals in drug

development.

Chemical Identification
4-Aminopentan-2-ol is an organic compound classified as an amino alcohol.[1] It features a

five-carbon chain with an amine group at the fourth position and a hydroxyl group at the second

position.[2] This bifunctional nature makes it a versatile building block in organic and medicinal

chemistry.[2]

Identifier Value Reference

IUPAC Name 4-aminopentan-2-ol [1][3]

CAS Number 13325-12-7 [1][2][3][4][5]

Molecular Formula C5H13NO [1][4]

Molecular Weight 103.16 g/mol [1][2]

SMILES CC(CC(C)O)N [1][3][4]

InChI Key
RTFVYTOTESLFBG-

UHFFFAOYSA-N
[1][2]
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GHS Hazard and Safety Information
4-Aminopentan-2-ol is classified as a hazardous substance. It is a combustible liquid that

causes severe skin burns and eye damage, and may cause respiratory irritation.[1][3] Some

data also indicates it may be harmful if swallowed.[3]

GHS Classification Summary
Hazard
Class

Hazard
Category

GHS Hazard
Statement

Pictogram
Signal
Word

Reference

Flammable

Liquids
Category 4

H227:

Combustible

liquid

No Pictogram

required
Warning [1][3]

Skin

Corrosion/Irrit

ation

Category 1B

H314:

Causes

severe skin

burns and

eye damage

Corrosive Danger [1][3]

Acute

Toxicity, Oral
Category 4

H302:

Harmful if

swallowed

Irritant Warning [3]

Specific

Target Organ

Toxicity,

Single

Exposure

Category 3

H335: May

cause

respiratory

irritation

Irritant Warning [1][3]

Precautionary Statements
Safe handling and emergency response procedures are guided by the following precautionary

statements.
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Type Code Statement Reference

Prevention P210

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

[6]

P264
Wash skin thoroughly

after handling.
[6]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[6]

Response P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[6]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P310 Immediately call a

POISON CENTER or

[6][7]
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doctor.

P363
Wash contaminated

clothing before reuse.
[6]

P370+P378

In case of fire: Use dry

sand, dry chemical or

alcohol-resistant foam

to extinguish.

[7]

Storage P403+P235

Store in a well-

ventilated place. Keep

cool.

[6]

P405 Store locked up. [6]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[6][7]

Safety and Handling Protocols
While specific experimental toxicology data such as LD50 values are not detailed in the

provided search results, the following protocols for safe handling, storage, and first aid are

derived from safety data sheets.

Handling Procedures
Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[8][9] Avoid

breathing vapors or mists.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear splash-proof goggles or a face shield.[8] Eyewash stations

should be readily available.[6][10]

Skin Protection: Wear suitable protective gloves (e.g., Solvex, neoprene, butyl) and

protective clothing to prevent skin contact.[8]
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Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA-approved respirator.[8][10]

General Hygiene: Wash hands thoroughly after handling.[6][8] Do not eat, drink, or smoke

when using this product.[10]

Storage Procedures
Conditions: Store in a cool, dry, and well-ventilated place.[6][8] Keep containers tightly

closed.[7][9]

Incompatibilities: Keep away from heat, sparks, and open flames.[7] Store away from strong

oxidizing agents.[9]

Area: Store in a corrosives area and keep locked up.[7][9]

First Aid Experimental Protocols
In the event of exposure, follow these procedures immediately.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][11]

Remove contact lenses if present and easy to do.

Continue rinsing.

Seek immediate medical attention from an ophthalmologist.

Skin Contact:

Immediately take off all contaminated clothing.[7]

Rinse the affected skin area with plenty of water or shower.[7]

Wash with soap and water.[8]
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Seek immediate medical attention.[7]

Inhalation:

Remove the person from the exposure area to fresh air and keep them at rest in a position

comfortable for breathing.[6][7][8]

If breathing is difficult, give oxygen.[8] If breathing has stopped, provide artificial

respiration.[8][11]

Seek immediate medical attention.[11]

Ingestion:

Rinse mouth with water.[6]

Do NOT induce vomiting.[6][7]

If the person is conscious, give two glasses of water to drink.[8]

Seek immediate medical attention.[8][11]

Visualization of Safety Information
The following diagram illustrates the logical flow from chemical identification to the necessary

safety and response actions.

Chemical Identity Hazard Profile

Response & Mitigation

4-Aminopentan-2-ol CAS: 13325-12-7 GHS Hazards H227: Combustible Liquid H314: Causes severe skin burns/eye damage H335: May cause respiratory irritationPresents
Safety Precautions P210: Keep away from heat P280: Wear PPE P405: Store locked upRequires

First Aid Measures Eye: Rinse with water Skin: Remove clothing, rinse Inhalation: Move to fresh air Ingestion: Do NOT induce vomiting
Requires

Click to download full resolution via product page

Caption: Logical workflow from chemical identity to hazard-based safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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